N-(4-(2,5-dimethoxyphenyl)thiazol-2-yl)-3-((4-methoxyphenyl)thio)propanamide

• IUPAC Name: N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(4-methoxyphenyl)sulfanylpropanamide
• InChI: InChI=1S/C21H22N2O4S2/c1-25-14-4-7-16(8-5-14)28-11-10-20(24)23-21-22-18(13-29-21)17-12-15(26-2)6-9-19(17)27-3/h4-9,12-13H,10-11H2,1-3H3,(H,22,23,24)
• InChI Key: COGHFUIPYHUYBB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)SCCC(=O)NC2=NC(=CS2)C3=C(C=CC(=C3)OC)OC
• Molecular Formula: C21H22N2O4S2
• Molecular Weight: 430.5 g/mol

Description

N-(4-(2,5-dimethoxyphenyl)thiazol-2-yl)-3-((4-methoxyphenyl)thio)propanamide, also known as DMTPA, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DMTPA belongs to the class of thiazole-containing compounds and has been shown to possess a wide range of biological activities.

Scientific Research Applications

Antimicrobial and Antifungal Activities

Novel thiazole derivatives, including structures related to the chemical of interest, have been synthesized and investigated for their antimicrobial activity. Certain derivatives have shown significant antibacterial and anticandidal effects, highlighting their potential as antimicrobial agents (Dawbaa et al., 2021). Another study reported the synthesis of compounds with potential antibacterial and antifungal properties, suggesting their utility in combating microbial infections (Zala et al., 2015).

Anticancer Activity

Research into 3-[(4-methoxyphenyl)amino]propanehydrazide derivatives bearing various moieties has indicated notable antioxidant and anticancer activities, with some compounds showing cytotoxicity against human glioblastoma and triple-negative breast cancer cell lines (Tumosienė et al., 2020). This suggests the potential of these compounds in developing treatments for specific cancer types.

Herbicidal Activity

The synthesis and evaluation of certain thiazole derivatives have revealed their effectiveness as herbicidal agents, demonstrating the capacity to inhibit the growth of certain plants. This application could be significant in agricultural chemistry for the development of new herbicides (Liu et al., 2008).